Cas no 2034577-40-5 (1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034577-40-5
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 5379148
• Update Time: 2025-10-31

1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethylphenyl)-N′-[[2-(2-thienyl)-3-pyridinyl]methyl]urea
• 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C19H19N3OS/c1-13-7-8-16(11-14(13)2)22-19(23)21-12-15-5-3-9-20-18(15)17-6-4-10-24-17/h3-11H,12H2,1-2H3,(H2,21,22,23)
• InChI Key： MUOJGVGLEGXGHM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NCC1=CC=CN=C1C1SC=CC=1)=O

Experimental Properties

• Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.5±50.0 °C(Predicted)
• pka: 12.75±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea

Introduction to 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea (CAS No. 2034577-40-5)

1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea, identified by its CAS number 2034577-40-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with dimethyl groups, a thiophene moiety, and a pyridine group linked through a urea functional group. The intricate arrangement of these heterocyclic and aromatic components makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea exhibits a high degree of complexity, which is reflected in its potential biological activity. The presence of multiple aromatic rings and heterocycles suggests that this compound may interact with various biological targets, making it a versatile scaffold for designing novel therapeutic agents. In recent years, there has been growing interest in molecules that combine features from different pharmacophoric regions, as such combinations often lead to enhanced efficacy and reduced side effects.

One of the most compelling aspects of 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea is its potential role in addressing complex diseases. Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate multiple pathways simultaneously. The structural features of this compound, particularly the thiophene and pyridine rings, are known to be involved in various biological processes. For instance, thiophene derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties, while pyridine-based compounds are frequently employed in the treatment of neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea and target proteins. These computational studies have hinted at its potential as an inhibitor of enzymes involved in cancer progression and inflammation. Furthermore, the dimethylphenyl group adds another layer of complexity, suggesting possible interactions with receptors and ion channels.

In vitro studies have begun to uncover the pharmacological profile of 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea. Initial experiments have shown promising results in terms of binding affinity to certain enzymes and receptors. For example, preliminary data suggests that this compound may inhibit kinases that are overexpressed in various cancers. Additionally, its interaction with inflammatory pathways has been observed, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea represents a significant challenge due to the complexity of its structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions and palladium catalysis have been instrumental in forming the necessary carbon-carbon bonds between the aromatic and heterocyclic components. Moreover, advances in automated synthesis platforms have expedited the process of generating libraries of related compounds for screening purposes.

As research progresses, the potential applications of 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea are likely to expand beyond initial findings. The flexibility inherent in its structure allows for modifications that could enhance its bioavailability or target specificity. For instance, introducing fluorine atoms or other functional groups could improve metabolic stability or binding affinity without compromising overall efficacy.

The development of novel therapeutic agents is often hampered by issues related to drug delivery and formulation. However, the structural features of 1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}urea may offer advantages in this regard. The presence of multiple aromatic rings can facilitate interactions with delivery systems such as liposomes or nanoparticles, potentially enhancing cellular uptake and reducing systemic toxicity.

In conclusion,1-(3,4-dimethylphenyl)-3-{[2-(thiophen-2-y l)pyridin - 3 - y l ]m e t h y l } u r e a (CAS No. 2034577 - 40 - 5) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable scaffold for designing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve，this compound is poised to play a crucial role in the development of next-generation therapeutics.